molecular formula C12H19NO2S B8660393 4-(2-Methyl-propane-2-sulfonylmethyl)-benzylamine

4-(2-Methyl-propane-2-sulfonylmethyl)-benzylamine

Cat. No.: B8660393
M. Wt: 241.35 g/mol
InChI Key: JMDDRJZGCPNVQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Methyl-propane-2-sulfonylmethyl)-benzylamine is a useful research compound. Its molecular formula is C12H19NO2S and its molecular weight is 241.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO2S

Molecular Weight

241.35 g/mol

IUPAC Name

[4-(tert-butylsulfonylmethyl)phenyl]methanamine

InChI

InChI=1S/C12H19NO2S/c1-12(2,3)16(14,15)9-11-6-4-10(8-13)5-7-11/h4-7H,8-9,13H2,1-3H3

InChI Key

JMDDRJZGCPNVQX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)S(=O)(=O)CC1=CC=C(C=C1)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 4-(2-methyl-propane-2-sulfonylmethyl)-benzonitrile (300 mg, 1.26 mmol) in methanol (50 mL). Add concentrated HCl (10 drops), 10% Pd/C (Degussa type E101, 60 mg) and submit the mixture to hydrogenation at atmospheric pressure for 1 h. Filter over Celite® and wash with methanol. Concentrate the filtrate in vacuo to give the hydrochloride salt of the title compound as a solid that was washed with diethyl ether (366 mg, 87%). Partition the solid between saturated NaHCO3 and EtOAc and extract the aqueous phase twice with EtOAc. Dry the combined organic extracts over Na2SO4, filter and concentrate in vacuo to give the title compound (195 mg, 74%). MS (ES+) m/z: 242 (M+H)+.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
60 mg
Type
catalyst
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.